(4-{[2-(trifluoromethyl)phenyl]acetyl}-1,4-oxazepan-6-yl)methanol

• IUPAC Name: 1-[6-(hydroxymethyl)-1,4-oxazepan-4-yl]-2-[2-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C15H18F3NO3/c16-15(17,18)13-4-2-1-3-12(13)7-14(21)19-5-6-22-10-11(8-19)9-20/h1-4,11,20H,5-10H2
• InChI Key: LHGBIBHKDQPKKE-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(CN1C(=O)CC2=CC=CC=C2C(F)(F)F)CO
• Molecular Formula: C15H18F3NO3
• Molecular Weight: 317.30 g/mol

Description

The compound "(4-{[2-(trifluoromethyl)phenyl]acetyl}-1,4-oxazepan-6-yl)methanol" appears to be a specialized chemical with specific physical and chemical properties, synthesis methods, and potential applications. The research focuses on its synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

• The compound's synthesis involves specific chemical reactions, as detailed in studies on similar compounds. For instance, the synthesis of bis(3-chlorophenyl)-[5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-yl]-methanol involves H NMR, IR, MS spectra, and X-ray diffraction crystallography (Dong & Huo, 2009).

Molecular Structure Analysis

• Molecular structure analysis is conducted using techniques like X-ray crystallography and NMR spectroscopy. The asymmetrical unit of a crystal of a similar compound showed molecules adopting almost planar conformations except for the terminal seven-membered oxazepine ring (Ohishi et al., 1995).

Chemical Reactions and Properties

• Chemical reactions involve complex interactions and transformations. For example, a study on a related compound showed solvent-dependent polymorphism, indicating the complexity of chemical behavior (Mazur, Kozioł, & Modzelewska-Banachiewicz, 2008).

Physical Properties Analysis

• Physical properties such as crystal structures and interactions can be significant. In one study, the crystal structure of a related compound was determined, highlighting the significance of intermolecular interactions in stabilizing molecular structures (Gonzaga et al., 2016).

Chemical Properties Analysis

• The compound's chemical properties, such as reactivity and stability, can be understood by studying similar compounds. For instance, the study of an (O → Si)-chelate compound revealed insights into its dynamic stereochemistry and chemical properties (Negrebetsky et al., 2008).

Mechanism of Action

Without specific context or additional information, it’s difficult to predict the exact mechanism of action of this compound. It could potentially interact with various biological targets depending on its structure and functional groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. Handling guidelines would typically be provided in a Material Safety Data Sheet (MSDS) for the compound.

Future Directions

Future research could involve studying the synthesis, properties, and potential applications of this compound. This could include exploring its reactivity, stability, and interactions with various biological targets.